![molecular formula C17H17NO B5541788 N-(3,5-dimethylphenyl)-3-phenylacrylamide CAS No. 154205-27-3](/img/structure/B5541788.png)
N-(3,5-dimethylphenyl)-3-phenylacrylamide
Description
N-(3,5-dimethylphenyl)-3-phenylacrylamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPA belongs to the class of acrylamide derivatives and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
Ligand Effects in Extended Networks
- Research explored the effect of methyl substituents on network structures in metal complexes, which can be relevant for understanding the behavior of similar compounds like N-(3,5-dimethylphenyl)-3-phenylacrylamide in complex formation and extended network structures (Armentano et al., 2006).
Polymerization Properties
- Investigations into the stereospecific anionic polymerization of N,N-dialkylacrylamides, which are structurally related to this compound, provide insights into its potential applications in polymer chemistry (Kobayashi et al., 1999).
Catalyst Development
- Studies on catalysts based on nickel(II) and palladium(II) complexes, incorporating similar structural elements to this compound, can inform its potential application in catalysis (Schmid et al., 2001).
Pharmacological Analysis
- Research into N-(2,3-dimethylphenyl)benzenesulfonamide derivatives, which share structural features with this compound, sheds light on possible pharmacological applications (Abbasi et al., 2016).
Fluorescent Molecular Probes
- The development of fluorescent molecular probes using compounds structurally similar to this compound could be a significant application in biological and chemical sensing (Diwu et al., 1997).
KCNQ2 Potassium Channel Opener
- (S)-N-[1-(3-morpholin-4-ylphenyl)ethyl]-3-phenylacrylamide, a compound similar to this compound, has been synthesized as a KCNQ2 potassium channel opener, indicating potential neuropharmacological applications (Wu et al., 2003).
Molecular Docking and DFT Calculations
- The synthesis and biological evaluation of benzenesulfonamide derivatives, along with molecular docking and DFT calculations, provide insights into potential computational chemistry applications (Fahim & Shalaby, 2019).
Corrosion Inhibition
- Investigations into the corrosion inhibition properties of benzothiazole derivatives suggest possible applications of this compound in material science and engineering (Salarvand et al., 2017).
Properties
IUPAC Name |
(E)-N-(3,5-dimethylphenyl)-3-phenylprop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO/c1-13-10-14(2)12-16(11-13)18-17(19)9-8-15-6-4-3-5-7-15/h3-12H,1-2H3,(H,18,19)/b9-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAXNLTINQBYSCS-CMDGGOBGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)C=CC2=CC=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1)NC(=O)/C=C/C2=CC=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30350500 | |
Record name | (2E)-N-(3,5-dimethylphenyl)-3-phenylprop-2-enamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30350500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
154205-27-3 | |
Record name | (2E)-N-(3,5-dimethylphenyl)-3-phenylprop-2-enamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30350500 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(3,5-DIMETHYLPHENYL)-3-PHENYLACRYLAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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